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Compound of Interest

Compound Name: 2-Hydroxythiobenzamide

Cat. No.: B1586729

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Hydroxythiobenzamide, a sulfur analog of salicylamide, is an organic compound that has
garnered interest within the scientific community for its potential applications in medicinal
chemistry and materials science. Its structure, featuring a phenolic hydroxyl group and a
thioamide moiety ortho to each other on a benzene ring, provides unique chemical properties,
including the capacity for metal chelation and diverse reactivity. This guide offers a
comprehensive overview of 2-Hydroxythiobenzamide, including its chemical identity,
physicochemical properties, a proposed synthetic route, and a discussion of its potential
mechanisms of action and applications based on the activities of structurally related
compounds.

Core Compound Identification
« CAS Number: 7133-90-6[1][2]

o |[UPAC Name: 2-hydroxybenzenecarbothioamide[2]

e Synonyms: 2-Hydroxybenzene-1-carbothioamide, Thiosalicylamide, 2-
hydroxybenzothioamide, Salicylamide, thio-[2]
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Physicochemical Properties

Property Value Source
Molecular Formula C7H7NOS [1]
Molecular Weight 153.20 g/mol [1][2]
Appearance Solid (predicted)

Melting Point Not available

Solubility Not available

pKa Not available

Proposed Synthesis of 2-Hydroxythiobenzamide

While specific literature detailing the synthesis of 2-Hydroxythiobenzamide is scarce, a
plausible synthetic route can be extrapolated from the well-documented synthesis of its isomer,
4-hydroxythiobenzamide. The proposed method involves the reaction of a nitrile with a sulfur
source.

Conceptual Reaction Scheme

The synthesis would likely proceed via the reaction of 2-hydroxybenzonitrile with a source of
hydrogen sulfide, such as sodium hydrosulfide (NaSH) or hydrogen sulfide gas (Hz2S), in a
suitable solvent.
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Caption: Proposed reaction for the synthesis of 2-Hydroxythiobenzamide.
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Detailed Experimental Protocol (Hypothetical)

This protocol is a proposed methodology and would require optimization.

e Reaction Setup: To a solution of 2-hydroxybenzonitrile in a suitable solvent (e.g., aqueous
ethanol or a polar aprotic solvent), add sodium hydrosulfide.

» Reaction Conditions: The reaction mixture is then heated under an inert atmosphere. The
progress of the reaction should be monitored by an appropriate analytical technique, such as
Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

o Work-up and Purification: Upon completion of the reaction, the mixture is cooled to room
temperature and neutralized with a suitable acid to precipitate the product. The crude
product can then be collected by filtration, washed with water, and purified by
recrystallization from an appropriate solvent system to yield 2-Hydroxythiobenzamide.

Potential Mechanism of Action and Biological
Activities
Direct studies on the mechanism of action of 2-Hydroxythiobenzamide are not readily

available. However, based on the known biological activities of the benzamide and thioamide
classes of compounds, several potential mechanisms can be postulated.

Anti-inflammatory Activity

Benzamide derivatives have been shown to possess anti-inflammatory properties. A plausible
mechanism for this activity is the inhibition of the transcription factor NF-kB.[3][4]
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Caption: Hypothesized anti-inflammatory mechanism of 2-Hydroxythiobenzamide.

NF-kB is a key regulator of the inflammatory response, and its inhibition leads to a downstream
reduction in the production of pro-inflammatory cytokines like TNF-a. This suggests that 2-
Hydroxythiobenzamide could be a valuable scaffold for the development of novel anti-
inflammatory agents.

Enzyme Inhibition

The thioamide group is a known metal-binding group and can interact with metalloenzymes.[5]
This suggests that 2-Hydroxythiobenzamide could act as an inhibitor for various enzymes.
The specific enzymes that could be targeted would depend on the overall structure of the
molecule and its ability to fit into the active site of the enzyme. The inhibition could be
competitive, non-competitive, or uncompetitive, depending on whether the compound binds to
the free enzyme, the enzyme-substrate complex, or both.[6]

Antimicrobial Activity
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Structurally related 2-hydroxythiobenzanilides have demonstrated antimicrobial activity,
particularly against Mycobacterium species.[7] This activity is influenced by the lipophilicity and
electronic properties of the substituents on the aniline ring. While 2-Hydroxythiobenzamide
lacks the anilide portion, the core 2-hydroxythiobenzamide structure may still possess
intrinsic antimicrobial properties that could be explored.

Potential Applications in Drug Development and
Research

The unique structural features of 2-Hydroxythiobenzamide make it an interesting candidate
for several applications in drug discovery and as a research tool.

» Scaffold for Novel Therapeutics: Its potential anti-inflammatory and enzyme-inhibiting
properties make it a valuable starting point for the design and synthesis of new therapeutic
agents.

o Chemosensor Development: The presence of both a hydroxyl and a thioamide group makes
it a potential chelating agent for various metal ions. This property could be exploited in the
development of chemosensors for the detection of specific metals. 2-
Hydroxythiobenzamide has been noted as a reagent in the preparation of thiazole-based
chemosensors.[8]

 Intermediate in Organic Synthesis: It can serve as a versatile intermediate for the synthesis
of more complex heterocyclic compounds with potential biological activities.

Conclusion

2-Hydroxythiobenzamide is a compound with significant potential, yet it remains relatively
underexplored compared to its para-isomer. This guide has provided a comprehensive
overview of its known properties and has logically extrapolated potential synthetic routes and
mechanisms of action based on the broader chemical literature. It is evident that further
research into the synthesis, characterization, and biological evaluation of 2-
Hydroxythiobenzamide is warranted to fully unlock its potential for applications in drug
development and other scientific disciplines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1586729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

